Cas no 92193-74-3 (Acetamide,N-[6-(phenylmethoxy)-9H-purin-2-yl]-)

• Product Name: Acetamide,N-[6-(phenylmethoxy)-9H-purin-2-yl]-
• CAS No: 92193-74-3
• MF: C₁₄H₁₃N₅O₂
• MW: 283.285321950912
• MDL: MFCD09751332
• CID: 803314
• PubChem ID: 14981642
• Update Time: 2025-08-03

Acetamide,N-[6-(phenylmethoxy)-9H-purin-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[6-(phenylmethoxy)-9H-purin-2-yl]-
• N-(6-phenylmethoxy-7H-purin-2-yl)acetamide
• N2-ACETAMIDO-6-BENZYLOXYPURINE
• 2-Acetamino-6-benzyloxy-purin
• 2-ACETYLAMINO-6-BENZYLOXY-9H-PURINE
• 2-N-acetyl-6-O-benzylguanine
• N-(6-benzyloxy-7(9)H-purin-2-yl)-acetamide
• N-(6-phenylmethoxy-7H-purin-2-yl)ethanamide
• N2-acetyl-O6-benzylguanine
• 2-Acetamido-6-(benzyloxy)purine
• DTXSID30566462
• CHEMBL117601
• N-[6-(phenylmethoxy)-1H-purin-2-yl]-acetamide
• SCHEMBL3303363
• N-[6-(BENZYLOXY)-7H-PURIN-2-YL]ACETAMIDE
• 92193-74-3
• A844168
• MHBWNOBMRPRKSD-UHFFFAOYSA-N

• MDL： MFCD09751332
• Inchi： 1S/C14H13N5O2/c1-9(20)17-14-18-12-11(15-8-16-12)13(19-14)21-7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H2,15,16,17,18,19,20)
• InChI Key： MHBWNOBMRPRKSD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C2C(N=CN2)=NC(NC(C)=O)=N1

Computed Properties

• Exact Mass: 283.10700
• Monoisotopic Mass: 283.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.42
• PSA: 92.79000
• LogP: 1.96330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on Acetamide,N-[6-(phenylmethoxy)-9H-purin-2-yl]-

Acetamide, N-[6-(phenylmethoxy)-9H-purin-2-yl]- (CAS No. 92193-74-3)

Acetamide, N-[6-(phenylmethoxy)-9H-purin-2-yl]-, also known by its CAS registry number 92193-74-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of acetamides, which are derivatives of acetic acid where the hydroxyl group is replaced by an amide group. The structure of this compound includes a purine ring system, which is a bicyclic heterocycle consisting of a pyrimidine ring fused to an imidazole ring. The presence of a phenylmethoxy group at the 6-position of the purine ring adds complexity to its structure and potentially influences its biological activity.

The synthesis of Acetamide, N-[6-(phenylmethoxy)-9H-purin-2-yl]- involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining high yields and purity. These methods are particularly valuable for compounds like CAS No. 92193-74-3, which require precise control over stereochemistry and functional group compatibility.

The biological activity of Acetamide, N-[6-(phenylmethoxy)-9H-purin-2-yl]- has been explored in various contexts. One area of interest is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that this compound exhibits inhibitory activity against specific kinase targets, suggesting its potential as a lead molecule for drug development.

In addition to its enzymatic activity, CAS No. 92193-74-3 has been investigated for its effects on cellular processes such as apoptosis and proliferation. Recent research has highlighted its ability to induce apoptosis in cancer cell lines while sparing normal cells, indicating a promising therapeutic index. These findings have been supported by mechanistic studies that elucidate the molecular pathways involved in its action.

The pharmacokinetic properties of Acetamide, N-[6-(phenylmethoxy)-9H-purin-2-yl]- are also under scrutiny to assess its suitability as an orally available drug. Studies in animal models have shown moderate absorption and distribution profiles, with acceptable bioavailability. However, further optimization may be required to enhance its stability and reduce potential toxicity.

The development of analogs and derivatives of CAS No. 92193-74-3 is an active area of research aimed at improving its therapeutic profile. By modifying the phenylmethoxy group or other substituents on the purine ring, researchers can explore variations in potency, selectivity, and pharmacokinetics. These efforts are facilitated by computational tools such as molecular docking and QSAR modeling, which provide insights into structure-activity relationships.

In conclusion, Acetamide, N-[6-(phenylmethoxy)-9H-purin-2-yl]- (CAS No. 92193-74-3) represents a valuable compound in the pursuit of novel therapeutic agents. Its unique chemical structure, coupled with emerging findings from preclinical studies, positions it as a promising candidate for further investigation in drug discovery programs targeting kinase-related diseases.